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Compound of Interest
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Cat. No.: B15574588 Get Quote

SHP2 Signaling Pathway
SHP2 plays a crucial role in transducing signals from activated RTKs to downstream effectors,

primarily through the RAS/MAPK cascade. Upon growth factor binding, RTKs become

phosphorylated, creating docking sites for adaptor proteins like Grb2, which in turn recruits

SOS1. SHP2 is recruited to this complex and, upon its activation, dephosphorylates specific

substrates, leading to the sustained activation of RAS and the subsequent phosphorylation

cascade of RAF, MEK, and ERK. This pathway ultimately regulates gene expression related to

cell proliferation, differentiation, and survival.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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